Cas no 480438-57-1 ((3-Chloro-4-propoxyphenyl)boronic acid)

• Product Name: (3-Chloro-4-propoxyphenyl)boronic acid
• CAS No: 480438-57-1
• MF: C₉H₁₂BClO₃
• MW: 214.453782081604
• MDL: MFCD03701555
• CID: 68260
• PubChem ID: 24880180
• Update Time: 2025-11-01

(3-Chloro-4-propoxyphenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (3-Chloro-4-propoxyphenyl)boronic acid
• 1-(2-chlorophenoxy)propan-2-ylboronic acid
• 3-​Chloro-​4-​propoxyphenylboronic acid
• 3-CHLORO-4-PROPOXYBENZENEBORONIC ACID
• 3-Chloro-4-Propoxyphenylboronic Acid
• AB15788
• AKOS004113990
• 480438-57-1
• (3-chloro-4-propoxyphenyl)boronicacid
• AS-47788
• IDDBWHWERWCIGU-UHFFFAOYSA-N
• SCHEMBL182934
• 3-CHLORO-4-PROPOXYPHENYLBORONICACID
• CS-0175961
• BORONIC ACID, (3-CHLORO-4-PROPOXYPHENYL)-
• FT-0763999
• F16149
• DTXSID00393126
• MFCD03701555
• DA-05549

• MDL： MFCD03701555
• Inchi： 1S/C9H12BClO3/c1-2-5-14-9-4-3-7(10(12)13)6-8(9)11/h3-4,6,12-13H,2,5H2,1H3
• InChI Key： IDDBWHWERWCIGU-UHFFFAOYSA-N
• SMILES： ClC1C=C(B(O)O)C=CC=1OCCC

Computed Properties

• Exact Mass: 214.05700
• Monoisotopic Mass: 214.057
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 49.7A^2

Experimental Properties

• Density: 1.23
• Melting Point: 143-148 °C (lit.)
• Boiling Point: 364.7 °C at 760 mmHg
• Flash Point: 364.7 °C at 760 mmHg
• Refractive Index: 1.531
• PSA: 49.69000
• LogP: 0.80860

(3-Chloro-4-propoxyphenyl)boronic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (3-Chloro-4-propoxyphenyl)boronic acid

Recent Advances in the Application of (3-Chloro-4-propoxyphenyl)boronic acid (CAS: 480438-57-1) in Chemical Biology and Pharmaceutical Research

(3-Chloro-4-propoxyphenyl)boronic acid (CAS: 480438-57-1) has emerged as a versatile building block in medicinal chemistry and chemical biology due to its unique reactivity profile and potential applications in drug discovery. Recent studies have highlighted its role as a key intermediate in the synthesis of biologically active compounds, particularly in the development of protease inhibitors and boron-based therapeutics. The compound's boronic acid moiety enables selective interactions with biological targets, making it valuable for both small-molecule drug design and chemical probe development.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in developing novel serine protease inhibitors. Researchers utilized (3-Chloro-4-propoxyphenyl)boronic acid as a warhead in covalent inhibitors targeting thrombin and factor Xa, achieving nanomolar potency through strategic modifications of the propoxy side chain. The study revealed that the chloro-substitution at the 3-position significantly enhanced target selectivity while maintaining favorable pharmacokinetic properties.

In cancer research, a team from MIT reported in ACS Chemical Biology (2024) the development of boron-containing PROTACs (proteolysis-targeting chimeras) using 480438-57-1 as a critical linker component. The researchers found that the boronic acid functionality facilitated dual engagement of target proteins and E3 ubiquitin ligases, leading to improved degradation efficiency of oncogenic proteins compared to traditional PROTAC designs. This approach demonstrated particular promise in hematological malignancies, with in vivo studies showing significant tumor regression in xenograft models.

The compound has also shown potential in antimicrobial applications. A recent Nature Communications article (2024) described its incorporation into novel β-lactamase inhibitors that effectively restored antibiotic activity against multi-drug resistant Gram-negative pathogens. The structural flexibility of (3-Chloro-4-propoxyphenyl)boronic acid allowed for fine-tuning of inhibitor specificity across different β-lactamase classes, addressing a critical need in combating antimicrobial resistance.

From a synthetic chemistry perspective, advances in the preparation of 480438-57-1 have been reported in Organic Process Research & Development (2023). Researchers developed a scalable, transition-metal-free synthesis route that improved yield and purity while reducing environmental impact. This methodological advancement is particularly significant given the growing demand for high-quality boronic acid derivatives in pharmaceutical manufacturing.

Looking forward, the unique properties of (3-Chloro-4-propoxyphenyl)boronic acid position it as a promising candidate for several emerging therapeutic areas. Ongoing clinical trials are evaluating boron-containing compounds in neurological disorders, leveraging the ability of boronic acids to cross the blood-brain barrier. Additionally, its potential in targeted radionuclide therapy is being explored, with preliminary studies showing favorable biodistribution profiles for boron neutron capture therapy applications.